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Compound of Interest

Compound Name:
Propargyl-PEG4-Sulfone-PEG4-

acid

Cat. No.: B3325094 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Propargyl-PEG4-Sulfone-PEG4-acid is a heterobifunctional linker designed for the

development of advanced drug delivery systems. This molecule incorporates several key

features: a propargyl group for "click chemistry," a terminal carboxylic acid for conventional

bioconjugation, and two hydrophilic polyethylene glycol (PEG) chains separated by a sulfone

group.[1][2] The PEG spacers enhance the solubility and biocompatibility of the resulting

conjugate, which can improve pharmacokinetics and reduce immunogenicity.[3][4][5] The

propargyl group facilitates highly efficient and specific conjugation to azide-modified molecules

via the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.[6][7] The terminal

carboxylic acid allows for straightforward coupling to primary amines on proteins, antibodies, or

nanoparticles through the formation of a stable amide bond, typically mediated by activating

agents like EDC or DCC.[1] These characteristics make it a versatile tool for constructing

complex drug carriers, including antibody-drug conjugates (ADCs), targeted nanoparticles, and

Proteolysis Targeting Chimeras (PROTACs).[8][9]

Physicochemical Properties and Specifications
The structural components of Propargyl-PEG4-Sulfone-PEG4-acid contribute to its utility in

bioconjugation and drug delivery. The table below summarizes its key properties.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3325094?utm_src=pdf-interest
https://www.benchchem.com/product/b3325094?utm_src=pdf-body
https://www.cd-bioparticles.net/p/5311/propargyl-peg4-sulfone-peg4-acid
https://broadpharm.com/product/bp-23179
https://www.biochempeg.com/adc-conjugation
https://adc.bocsci.com/resource/peg-linkers-in-antibody-drug-conjugates.html
https://broadpharm.com/protocol_files/pegylated_nanoparticles_101
https://pmc.ncbi.nlm.nih.gov/articles/PMC2562613/
https://pubmed.ncbi.nlm.nih.gov/21913032/
https://www.cd-bioparticles.net/p/5311/propargyl-peg4-sulfone-peg4-acid
https://www.medchemexpress.com/propargyl-peg4-sulfonic-acid.html
https://www.medchemexpress.com/propargyl-peg4-sulfone-peg4-acid.html?locale=ko-KR
https://www.benchchem.com/product/b3325094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3325094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Functional Groups
Alkyne (Propargyl), Carboxylic

Acid
[1]

Linker Type Heterobifunctional, PEGylated

Solubility
Soluble in aqueous media and

common organic solvents
[2][5]

Purity Typically >95% [3]

Storage Conditions
-20°C, under an inert

atmosphere

Primary Applications

Antibody-Drug Conjugates

(ADCs), PROTACs,

Nanoparticle Functionalization

[3][8]

Key Applications and Methodologies
Propargyl-PEG4-Sulfone-PEG4-acid is primarily used as a bridge to covalently link different

components of a drug delivery system. The workflow typically involves two main conjugation

steps: attachment of the linker to a carrier molecule (like an antibody or nanoparticle) and

subsequent attachment of the therapeutic payload.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.cd-bioparticles.net/p/5311/propargyl-peg4-sulfone-peg4-acid
https://broadpharm.com/product/bp-23179
https://broadpharm.com/protocol_files/pegylated_nanoparticles_101
https://www.biochempeg.com/adc-conjugation
https://www.biochempeg.com/adc-conjugation
https://www.medchemexpress.com/propargyl-peg4-sulfonic-acid.html
https://www.benchchem.com/product/b3325094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3325094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Carrier Functionalization

Step 2: Drug Conjugation (Click Chemistry)

Step 3: Characterization & Evaluation
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Propargyl-Functionalized Carrier
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In Vitro / In Vivo Evaluation
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Reactants

Activation

Conjugation

Propargyl-PEG-Sulfone-PEG-COOH

Propargyl-PEG-Sulfone-PEG-CO-NHS

Carrier-NH2

Propargyl-PEG-Sulfone-PEG-CO-NH-Carrier

EDC / NHS
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Cellular Uptake & Drug Release

Apoptotic Signaling Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Propargyl-PEG4-Sulfone-PEG4-Acid - CD Bioparticles [cd-bioparticles.net]

2. m-PEG3-Sulfone-PEG4-propargyl, 2055041-02-4 | BroadPharm [broadpharm.com]

3. ADC Linkers, PEG Linkers Supply - Biopharma PEG [biochempeg.com]

4. adc.bocsci.com [adc.bocsci.com]

5. broadpharm.com [broadpharm.com]

6. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences - PMC
[pmc.ncbi.nlm.nih.gov]

7. Click chemistry for drug delivery nanosystems - PubMed [pubmed.ncbi.nlm.nih.gov]

8. medchemexpress.com [medchemexpress.com]

9. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Note: Propargyl-PEG4-Sulfone-PEG4-acid
for Advanced Drug Delivery Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3325094#using-propargyl-peg4-sulfone-peg4-acid-
for-drug-delivery-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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